3-chloro-N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 3-chloro-N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C15H10Cl2N2OS/c1-8-11(17)5-6-12-13(8)18-15(21-12)19-14(20)9-3-2-4-10(16)7-9/h2-7H,1H3,(H,18,19,20)
• InChI Key: IQPNIRSHDSGCQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1N=C(S2)NC(=O)C3=CC(=CC=C3)Cl)Cl
• Molecular Formula: C15H10Cl2N2OS
• Molecular Weight: 337.2 g/mol

Description

3-chloro-N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Supramolecular Gelators and Molecular Interactions N-(thiazol-2-yl)benzamide derivatives, related to the compound , have been explored for their supramolecular gelation behavior. The synthesis and characterization of these derivatives highlight the importance of methyl functionality and S⋯O interactions in determining gelation capability, leading to potential applications in drug delivery systems and materials science due to their stability and low minimum gelator concentration (MGC) (Yadav & Ballabh, 2020).

Antitumor Agents Benzothiazole derivatives have been synthesized and evaluated as potent antitumor agents, demonstrating significant in vivo inhibitory effects on tumor growth. This research suggests the compound's derivatives' potential for developing new cancer therapies (Yoshida et al., 2005).

Antihyperglycemic Agents The search for new antidiabetic agents has led to the synthesis of 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide derivatives, which showed promising results as antihyperglycemic agents. This indicates the potential application of such compounds in diabetes mellitus treatment (Nomura et al., 1999).

Anticancer Activity and Enzyme Inhibition Indapamide derivatives, including benzamide structures, have been investigated for their anticancer activities and as inhibitors of human carbonic anhydrase isoforms. This research presents a new avenue for cancer therapy and enzyme inhibition strategies (Yılmaz et al., 2015).

Antibacterial Applications N-(Benzothiazol-2-yl)-4-chlorobenzenesulphonamide and its metal complexes have shown significant antibacterial activities against various microorganisms, suggesting their potential use in developing new antibacterial agents (Obasi et al., 2017).